Cas no 502685-45-2 (5-(2-Methylbenzyl)-4H-1,2,4-triazol-3-amine)

• Product Name: 5-(2-Methylbenzyl)-4H-1,2,4-triazol-3-amine
• CAS No: 502685-45-2
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 68325
• PubChem ID: 3257229
• Update Time: 2025-04-18

5-(2-Methylbenzyl)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Methylbenzyl)-4H-1,2,4-triazol-3-amine
• 5-[(2-Methylphenyl)methyl]-4H-1,2,4-triazol-3-amine
• 5-[(2-methylphenyl)methyl]-1H-1,2,4-triazol-3-amine
• 5-(2-methylbenzyl)-1H-1,2,4-triazol-3-amine
• 502685-45-2
• A7454
• DTXSID80390719
• FT-0689734
• AKOS010529402

• Inchi： 1S/C10H12N4/c1-7-4-2-3-5-8(7)6-9-12-10(11)14-13-9/h2-5H,6H2,1H3,(H3,11,12,13,14)
• InChI Key： QOSINSBQQNOWOB-UHFFFAOYSA-N
• SMILES： N1C(CC2C=CC=CC=2C)=NC(N)=N1

Computed Properties

• Exact Mass: 188.10636
• Monoisotopic Mass: 188.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.237
• Boiling Point: 443.8 °C at 760 mmHg
• Flash Point: 443.8 °C at 760 mmHg
• Refractive Index: 1.646
• PSA: 67.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes